Cas no 1489303-89-0 (4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)-
• CAS No: 1489303-89-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5274087
• Update Time: 2025-11-02

4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)-

• Inchi： 1S/C11H14N2O2/c1-7-2-3-8(6-7)10-12-5-4-9(13-10)11(14)15/h4-5,7-8H,2-3,6H2,1H3,(H,14,15)
• InChI Key： CVMLRZMONCCQFP-UHFFFAOYSA-N
• SMILES： C1(C2CCC(C)C2)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- (CAS No. 1489303-89-0)

4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- (CAS No. 1489303-89-0) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science. The compound features a pyrimidine core substituted with a carboxylic acid group at the 4-position and a 3-methylcyclopentyl moiety at the 2-position. This unique structural configuration imparts distinct chemical and biological properties, making it a subject of interest in drug discovery and molecular design.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by compounds like 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- for their potential as building blocks in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The 3-methylcyclopentyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in drug development, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority.

The compound’s CAS No. 1489303-89-0 serves as a unique identifier in chemical databases, facilitating precise tracking in research and regulatory contexts. Scientists and manufacturers frequently search for this identifier to access technical data sheets, safety information, and synthetic protocols. Given the growing emphasis on green chemistry and sustainable synthesis, there is also interest in eco-friendly methods for producing 4-Pyrimidinecarboxylic acid derivatives, minimizing waste and hazardous byproducts.

Another area of exploration is the compound’s potential role in personalized medicine. With advancements in computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) to predict the biological activity of 2-(3-methylcyclopentyl)-4-pyrimidinecarboxylic acid. These approaches align with the broader industry shift toward data-driven research, reducing trial-and-error in lab experiments.

From an industrial perspective, 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- is often discussed in forums focusing on high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) frequently inquire about scalable production methods and cost-effective purification techniques. The compound’s stability under various pH conditions and compatibility with common solvents further enhances its appeal for large-scale applications.

In summary, 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclopentyl)- (CAS No. 1489303-89-0) represents a promising candidate for multiple scientific and industrial applications. Its structural features, combined with evolving methodologies in drug discovery and chemical synthesis, position it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about heterocyclic chemistry, medicinal chemistry, and sustainable manufacturing.